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Compound of Interest

Compound Name:
1,3-Dioxolane, 2-(2-furanyl)-4-

methyl-

Cat. No.: B1595901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,

synthesis, and chemical characteristics of furfural propylene glycol acetal. The information is

curated for researchers, scientists, and professionals in drug development who require detailed

knowledge of this compound.

Core Physical and Chemical Properties
Furfural propylene glycol acetal, also known as 2-(2-furanyl)-4-methyl-1,3-dioxolane, is a

colorless to pale yellow liquid.[1] It possesses a sweet, fruity, and almond-like aroma.[1][2] The

fundamental properties of this compound are summarized below.

Property Value Source

Molecular Formula C8H10O3 [3][4]

Molecular Weight 154.16 g/mol [1][2][4]

CAS Number 4359-54-0 [1][2][3]

Appearance
Colorless to pale yellow clear

liquid
[1][5]

Odor Sweet, fruity, almond-like [1][2]
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A detailed breakdown of its physical properties is presented in the following tables for clarity

and ease of comparison.

Physicochemical Properties
Property Value Conditions

Boiling Point 211.00 to 213.00 °C @ 760.00 mm Hg[3][5]

Density 1.130 to 1.136 g/cm³ @ 20.00 °C[1][3]

Refractive Index 1.4720 to 1.4780 @ 20.00 °C[1][3]

Vapor Pressure 0.236 mmHg @ 25.00 °C (estimated)[3][5]

Flash Point 95.56 °C (204.00 °F) TCC[3][5]

logP (o/w) 1.568 (estimated)[3][5]

Solubility Data
Solvent Solubility Conditions

Water
8129 mg/L (practically

insoluble)
@ 25 °C (estimated)[1][2][3]

Alcohol Soluble [1][2][3]

Synthesis of Furfural Propylene Glycol Acetal
The primary method for synthesizing furfural propylene glycol acetal is through the acid-

catalyzed acetalization of furfural with propylene glycol. This reaction involves the formation of

a cyclic acetal.

Reaction Mechanism
The synthesis proceeds via a well-established mechanism for acetal formation. The reaction is

initiated by the protonation of the carbonyl oxygen of furfural by an acid catalyst, which

increases the electrophilicity of the carbonyl carbon. Subsequently, one of the hydroxyl groups

of propylene glycol attacks the carbonyl carbon, forming a hemiacetal intermediate. An
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intramolecular cyclization then occurs, followed by the elimination of a water molecule to yield

the final product, 2-(2-furanyl)-4-methyl-1,3-dioxolane.
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Caption: Reaction mechanism for the acid-catalyzed synthesis of furfural propylene glycol

acetal.

Experimental Protocol: A Generalized Procedure
While specific laboratory procedures may vary, the following outlines a general experimental

protocol for the synthesis and purification of furfural propylene glycol acetal.

Materials:

Furfural

Propylene glycol

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15)

Anhydrous solvent (e.g., toluene, dichloromethane)

Anhydrous sodium sulfate or magnesium sulfate

Saturated sodium bicarbonate solution
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Brine solution

Equipment:

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and reflux

condenser, combine furfural, a slight excess of propylene glycol (e.g., 1.1-1.5 equivalents),

and a catalytic amount of an acid catalyst in an appropriate anhydrous solvent.

Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically

removed and collected in the Dean-Stark trap. Monitor the progress of the reaction by

observing the amount of water collected or by using techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst by washing the reaction mixture with a saturated sodium bicarbonate solution.

Separate the organic layer and wash it sequentially with water and brine.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure

using a rotary evaporator.
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Purification: The crude product is then purified by vacuum distillation to obtain the final, high-

purity furfural propylene glycol acetal.
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Caption: A generalized experimental workflow for the synthesis and purification of furfural

propylene glycol acetal.

Applications in Research and Development
Furfural propylene glycol acetal's unique chemical structure and physical properties make it a

compound of interest in various research and development areas. Its potential applications

stem from its furan moiety and the acetal group, which can act as a protecting group for the

aldehyde functionality of furfural. This allows for selective reactions on the furan ring.

Further research into its biological activity and potential as a precursor for novel chemical

entities could be a promising avenue for drug development professionals. The data and

protocols presented in this guide aim to provide a solid foundation for such scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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